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Compound of Interest

Compound Name: (R)-Fmoc-β2-homophenylalanine

Cat. No.: B1165834

Get Quote

Executive Summary & Immediate Action
(R)-Fmoc-β2-homophenylalanine is a specialized chiral building block used in peptidomimetic

drug discovery. While not classified as an acutely toxic "P-listed" waste under US EPA RCRA

regulations, it possesses irritant properties and aquatic toxicity potential due to the

fluorenylmethyloxycarbonyl (Fmoc) moiety.

Core Disposal Directive:

Solids: Dispose of as Non-Regulated Chemical Waste (destined for high-temperature

incineration). Do NOT dispose of in trash or bio-waste bins.

Liquids: Segregate based on solvent carrier (Halogenated vs. Non-Halogenated).

Prohibited: Never flush down drains. The Fmoc group is resistant to standard biological

wastewater treatment.
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To ensure safe handling, one must understand the physicochemical properties driving the

disposal logic. The Fmoc protecting group adds significant lipophilicity and aromatic character,

necessitating incineration over landfilling.

Property Data / Characteristic Implication for Disposal

Chemical Class
Protected

-Amino Acid
Organic solid waste.

Physical State White to off-white powder High dust generation potential.

Combustibility Combustible Solid
Segregate from strong

oxidizers.

Solubility
Low in water; High in organic

solvents (DMF, DMSO)

Do not attempt aqueous

dilution for disposal.

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.

2A (H319), STOT SE 3 (H335)

Requires double-bagging or

rigid containment to prevent

exposure.

Ecological Impact Toxic to aquatic life (Chronic)
Zero-discharge policy for sink

drains.

Scientist's Note: The "

" designation indicates the side chain is attached to the

-carbon next to the carbonyl, while the amine is on the

-carbon. While this affects synthetic reactivity, it does not alter the disposal pathway

compared to standard

-amino acids.
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Waste Segregation Protocol
Proper segregation is the single most critical step in preventing laboratory accidents and

regulatory fines. Mixing this compound with incompatible waste streams (e.g., strong oxidizers

like nitric acid) can lead to exothermic decomposition.

Segregation Logic Flow
The following diagram illustrates the decision matrix for segregating (R)-Fmoc-β2-
homophenylalanine waste.
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Waste Generation:
(R)-Fmoc-β2-homophenylalanine

Physical State?

Solid Waste
(Pure/Expired)

Powder

Liquid/Solution Waste

In Solution

Contaminated Debris
(Gloves/Weigh Boats)

Consumables

Container: HDPE or Glass
Label: 'Non-Regulated Chemical Waste'

Solvent Type?

Container: Clear Chem-Waste Bag
Separate from Biohazard

Final Destination:
High-Temp Incineration

Halogenated Waste
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste
(DMF, DMSO, MeOH)

No Halogens

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Fmoc-amino acid waste streams to ensure regulatory

compliance and safety.

Detailed Disposal Procedures
Scenario A: Solid Waste (Expired or Excess Reagent)
Applicability: Pure powder found in expired inventory or spilled material collected via dry

sweeping.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass vendor container.

Labeling: Apply a hazardous waste label.

Chemical Name: (R)-Fmoc-beta2-homophenylalanine.

Hazards: Check "Irritant".[1]

Constituents: 100%.

Secondary Containment: Place the container in a secondary bin to capture any potential

leaks or exterior dust.

Disposal Path: Submit for pickup as "Non-Regulated Laboratory Chemical Waste" (unless

local regulations mandate a specific state code).

Scenario B: Liquid Waste (Reaction Mixtures/HPLC
Waste)
Applicability: Material dissolved in solvents (e.g., DMF, Piperidine, DCM) during peptide

synthesis.[2]

Characterize the Solvent: The solvent dictates the waste stream, not the amino acid.

If in DCM (Dichloromethane): Dispose in Halogenated Waste carboy.

If in DMF/DMSO/Methanol: Dispose in Non-Halogenated Waste carboy.
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Concentration Limit: If the solution contains >5% Fmoc-amino acid by volume (rare), note

this on the tag, as it increases the BTU value for the incinerator.

Compatibility Check: Ensure the waste stream does not contain strong acids (e.g., TFA

cleavage cocktails) mixed with bases (e.g., Piperidine deprotection waste). Neutralize or

segregate these streams to prevent pressurization of the waste drum.

Scenario C: Contaminated Debris
Applicability: Weighing boats, spatulas, gloves, and paper towels.

Trace vs. Bulk:

Trace (<3% residue): Can often be disposed of in "Chemically Contaminated Solid Waste"

bins (usually lined boxes).

Gross Contamination: If a spill occurs and towels are soaked, bag them separately in a

sealed clear plastic bag before placing them in the solid waste bin to prevent off-gassing

or dust dispersion.

Sharps: If dissolved in a syringe, dispose of the entire unit in a Chemical Sharps container

(Red container with White/Yellow chemical label, not Biohazard).

Emergency Response: Spill Cleanup
Goal: Minimize dust generation (aerosolization) to prevent respiratory sensitization.

PPE: Nitrile gloves, lab coat, and safety goggles.[3] If handling >10g of powder, use an N95

respirator or work inside a fume hood.

Containment: Do not dry sweep vigorously.

Cleanup Method:

Solid Spill: Cover with wet paper towels (dampened with water or ethanol) to suppress

dust. Scoop the wet slurry into a waste jar.

Liquid Spill: Absorb with vermiculite or polypropylene pads.
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Decontamination: Wipe the surface with 70% Ethanol or Isopropanol. The Fmoc group is

soluble in alcohol, ensuring effective removal.

Regulatory Framework & Compliance
US EPA (RCRA): (R)-Fmoc-β2-homophenylalanine is not a P-listed or U-listed waste.

However, under 40 CFR 262.11, the generator must determine if the waste exhibits

hazardous characteristics.

Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): No.[1]

Reactivity (D003): No.[1]

Toxicity (D004-D043): Not listed.

Best Practice: Despite the lack of a specific RCRA code, treat as Hazardous Chemical

Waste due to GHS irritant status.

Destruction Method: The preferred method is Fuel Blending/Incineration. The high carbon

content of the Fmoc group and phenyl ring provides high calorific value, making it suitable for

energy recovery incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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